N-Docosanoyl Taurine

• CAS No.: 783284-48-0
• Product Name: N-Docosanoyl Taurine
• Molecular Formula: C24H49NO4S
• Molecular Weight: 447.719
• IUPAC Name: 2-(docosanoylamino)ethanesulfonic acid
• Standard InChI: InChI=1S/C24H49NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)25-22-23-30(27,28)29/h2-23H2,1H3,(H,25,26)(H,27,28,29)
• Standard InChIKey: SAIMYQVCHHQQMU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NCCS(=O)(=O)O
• Description: Several different arachidonoyl amino acid conjugates, including N-arachidonoyl dopamine and N-arachidonoyl-L-serine, have been isolated and characterized from bovine brain. N-Docosanoyl taurine is one of several novel taurine-conjugated fatty acids discovered during mass spectrometry lipidomic analysis of brain and spinal cord from wild-type and fatty acid amide hydrolase (FAAH) knockout mice. The levels of N-docosanoyl taurine were elevated ~12 fold in FAAH-/- mice compared to wild-type mice, indicating that FAAH utilizes N-docosanoyl taurine as a substrate. However, in vitro experiments with purified FAAH indicate that related N-fatty acyl taurines and ethanolamines of similar chain length are hydrolyzed 2,000-50,000 times more slowly by FAAH compared to oleoyl ethanolamide. N-acyl taurines bearing polyunsaturated acyl chains can activate members of the transient receptor potential (TRP) family of calcium channels, including TRPV1 and TRPV4.
• Synonyms: 2-[(1-oxodocosyl)amino]-ethanesulfonic acid
• Reference: 1.Huang, S.M.,Bisogno, T.,Petros, T.J., et al. Identification of a new class of molecules, the arachidonyl amino acids, and characterization of one member that inhibits pain. The Journal of Biological Chemisty 276(46), 42639-42644 (2001).
• PubChem Compound: 42607333
• Last Modified: Nov 11 2021